Cas no 1242260-48-5 (4-Bromo-6-fluoroquinoline-3-carboxylic Acid Ethyl Ester)

• Product Name: 4-Bromo-6-fluoroquinoline-3-carboxylic Acid Ethyl Ester
• CAS No: 1242260-48-5
• MF: C₁₂H₉BrFNO₂
• MW: 298.10776591301
• CID: 1215384
• PubChem ID: 49758158
• Update Time: 2025-06-09

4-Bromo-6-fluoroquinoline-3-carboxylic Acid Ethyl Ester Chemical and Physical Properties

Names and Identifiers

• ethyl 4-bromo-6-fluoroquinoline-3-carboxylate
• 4-Bromo-6-fluoroquinoline-3-carboxylic acid ethyl ester
• F84211
• SB71790
• PS-17880
• C12H9BrFNO2
• ethyl 4-bromo-6-fluoro-quinoline-3-carboxylate
• 1242260-48-5
• SCHEMBL22395756
• DTXSID10677909
• MFCD16987487
• ethyl4-bromo-6-fluoroquinoline-3-carboxylate
• 4-Bromo-6-fluoroquinoline-3-carboxylic Acid Ethyl Ester

• Inchi： 1S/C12H9BrFNO2/c1-2-17-12(16)9-6-15-10-4-3-7(14)5-8(10)11(9)13/h3-6H,2H2,1H3
• InChI Key： LTRNAUFYDOWTMH-UHFFFAOYSA-N
• SMILES： BrC1C(C(=O)OCC)=CN=C2C=CC(=CC2=1)F

Computed Properties

• Exact Mass: 296.98007g/mol
• Monoisotopic Mass: 296.98007g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 39.2Ų

Experimental Properties

• Density: 1.6±0.1 g/cm3
• Boiling Point: 358.4±37.0 °C at 760 mmHg
• Flash Point: 170.6±26.5 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

4-Bromo-6-fluoroquinoline-3-carboxylic Acid Ethyl Ester Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 36
• Safety Instruction： 26
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Haloquinolines

Additional information on 4-Bromo-6-fluoroquinoline-3-carboxylic Acid Ethyl Ester

Professional Introduction to 4-Bromo-6-fluoroquinoline-3-carboxylic Acid Ethyl Ester (CAS No: 1242260-48-5)

4-Bromo-6-fluoroquinoline-3-carboxylic Acid Ethyl Ester, identified by its Chemical Abstracts Service (CAS) number 1242260-48-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the quinoline family, a heterocyclic aromatic molecule class known for its broad spectrum of biological activities. The presence of both bromine and fluorine substituents in its structure imparts unique chemical properties, making it a valuable intermediate in the synthesis of various pharmacologically active agents.

The molecular structure of 4-Bromo-6-fluoroquinoline-3-carboxylic Acid Ethyl Ester consists of a quinoline core substituted with a bromine atom at the 4-position, a fluorine atom at the 6-position, and an ethyl ester group at the 3-position carboxylic acid moiety. This specific arrangement of functional groups enhances its reactivity and compatibility with diverse synthetic transformations, facilitating its use in the development of novel therapeutic compounds.

In recent years, quinoline derivatives have been extensively studied for their potential applications in treating infectious diseases, particularly those caused by resistant bacterial strains. The incorporation of halogen atoms, such as bromine and fluorine, into the quinoline scaffold has been shown to modulate the pharmacokinetic and pharmacodynamic properties of these derivatives, improving their efficacy and selectivity. 4-Bromo-6-fluoroquinoline-3-carboxylic Acid Ethyl Ester serves as a crucial building block in this context, enabling researchers to design and synthesize new analogs with enhanced biological activity.

One of the most compelling aspects of 4-Bromo-6-fluoroquinoline-3-carboxylic Acid Ethyl Ester is its role in the development of next-generation antibiotics. The quinoline scaffold is a well-established antimicrobial agent, and modifications to its structure can lead to compounds with improved antibacterial properties. The bromo and fluoro substituents not only enhance binding affinity to bacterial enzymes but also contribute to resistance against degradation by metabolic processes within pathogens. This makes 4-Bromo-6-fluoroquinoline-3-carboxylic Acid Ethyl Ester an indispensable tool for medicinal chemists seeking to combat antibiotic-resistant bacteria.

Moreover, the compound has shown promise in preclinical studies as a precursor for antiviral agents. Quinoline derivatives have been implicated in inhibiting viral replication by targeting essential enzymes involved in viral metabolism. The ethyl ester group in 4-Bromo-6-fluoroquinoline-3-carboxylic Acid Ethyl Ester can be further functionalized to introduce additional pharmacophores that enhance antiviral activity. Such modifications are critical for developing drugs that can effectively target a wide range of viral infections, including those caused by emerging pathogens.

The synthesis of 4-Bromo-6-fluoroquinoline-3-carboxylic Acid Ethyl Ester involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Typically, the process begins with the bromination of a fluorinated quinoline precursor followed by esterification to introduce the ethyl ester group. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions, have been employed to optimize the synthesis and improve scalability.

Recent advancements in computational chemistry have further enhanced the understanding of how structural modifications influence the biological activity of quinoline derivatives like 4-Bromo-6-fluoroquinoline-3-carboxylic Acid Ethyl Ester. Molecular modeling techniques allow researchers to predict binding interactions between the compound and biological targets with remarkable accuracy. This has accelerated the discovery process by enabling virtual screening of large libraries of potential drug candidates before experimental synthesis.

The pharmaceutical industry has recognized the significance of 4-Bromo-6-fluoroquinoline-3-carboxylic Acid Ethyl Ester as a versatile intermediate in drug development. Its unique structural features make it suitable for generating a diverse array of pharmacological agents with therapeutic potential. Companies specializing in contract research organizations (CROs) and pharmaceutical manufacturing organizations (PMOs) frequently utilize this compound in their synthetic pipelines to develop novel drugs for various diseases.

In conclusion, 4-Bromo-6-fluoroquinoline-3-carboxylic Acid Ethyl Ester (CAS No: 1242260-48-5) is a highly valuable compound in modern medicinal chemistry. Its role as an intermediate in synthesizing antimicrobial and antiviral agents underscores its importance in addressing global health challenges related to infectious diseases. The continued exploration of its pharmacological properties and synthetic applications promises to yield innovative therapeutic solutions that could benefit patients worldwide.